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Compound of Interest

Compound Name: N-Heptyl-1-naphthamide

Cat. No.: B15064715

For researchers, scientists, and drug development professionals, securing a reliable supply of
well-characterized chemical compounds is paramount. N-Heptyl-1-naphthamide, a derivative
of the naphthamide scaffold, has garnered interest within various research domains. This
technical guide provides an overview of its commercial availability and summarizes key
technical data, although detailed experimental protocols and comprehensive biological pathway
information remain limited in publicly accessible resources.

N-Heptyl-1-naphthamide is commercially available from several chemical suppliers, with
MilliporeSigma (formerly Sigma-Aldrich) being a prominent source. The compound is identified
by the CAS Number 303092-31-1. While a comprehensive technical data sheet with extensive
physical and chemical properties is not readily available, information can be pieced together
from supplier listings and chemical databases.

Physicochemical Properties

A summary of the available quantitative data for N-Heptyl-1-naphthamide is presented in the
table below. This information is crucial for its handling, formulation, and use in experimental
settings.
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Property Value Source

CAS Number 303092-31-1 MilliporeSigma
Molecular Formula CisH23NO MilliporeSigma
Molecular Weight 269.38 g/mol Calculated

Note: Further quantitative data such as melting point, boiling point, and solubility are not
consistently provided across public sources and would typically be found on a supplier's
Certificate of Analysis (CoA) or detailed technical data sheet.

Commercial Availability

The primary supplier identified for research-grade N-Heptyl-1-naphthamide is MilliporeSigma,
where it is listed under their AldrichCPR brand. Researchers interested in procuring this
compound should refer to the MilliporeSigma website and use the CAS number 303092-31-1
for accurate product identification. Availability and pricing are subject to change and should be
confirmed directly with the supplier.

Synthesis and Manufacturing

Detailed, publicly available protocols for the commercial synthesis of N-Heptyl-1-naphthamide
are scarce. However, the general synthesis of N-alkyl-1-naphthamides can be conceptualized
through a standard amidation reaction. This process would likely involve the reaction of 1-
naphthoyl chloride with n-heptylamine. The reaction progress and purity of the final product
would be monitored using standard analytical techniques such as thin-layer chromatography
(TLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry.

A generalized workflow for a potential lab-scale synthesis is depicted below.
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Figure 1. A generalized workflow for the synthesis of N-Heptyl-1-naphthamide.

Experimental Protocols and Biological Activity

Detailed experimental protocols for the use of N-Heptyl-1-naphthamide in specific assays or
as a therapeutic agent are not readily found in the public domain. Scientific literature on the
biological activity and mechanism of action of this specific compound is limited.

The broader class of naphthamides has been investigated for various pharmacological
activities. However, without specific studies on N-Heptyl-1-naphthamide, any discussion of its
mechanism of action or signaling pathway involvement would be speculative.

For researchers investigating this compound, the logical experimental progression would be to
perform initial screening assays relevant to their field of interest. This could be followed by
more in-depth studies to elucidate its mechanism of action. A conceptual workflow for such an
investigation is outlined below.
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Figure 2. A conceptual workflow for the investigation of N-Heptyl-1-naphthamide's biological
activity.

In conclusion, N-Heptyl-1-naphthamide is a commercially available compound for research
purposes. While basic physicochemical data can be obtained, a comprehensive technical
profile, including detailed experimental protocols and biological pathway information, is not yet

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15064715?utm_src=pdf-body-img
https://www.benchchem.com/product/b15064715?utm_src=pdf-body
https://www.benchchem.com/product/b15064715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15064715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

publicly available. Researchers will need to rely on direct communication with suppliers for in-
depth technical specifications and will likely need to develop their own experimental protocols
based on the broader understanding of the naphthamide chemical class.

« To cite this document: BenchChem. [Commercial Suppliers and Technical Profile of N-
Heptyl-1-naphthamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15064715#commercial-suppliers-of-n-heptyl-1-
naphthamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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